Cas no 99664-47-8 (Lilixanthin)

• Product Name: Lilixanthin
• CAS No: 99664-47-8
• MF: C₄₀H₅₆O₄
• MW: 600.870252609253
• CID: 1999241
• Update Time: 2025-04-21

Lilixanthin Chemical and Physical Properties

Names and Identifiers

• Lilixanthin
• (3S,3'S,4S,5'R)-3,3',4-Trihydroxy-beta,kappa-caroten-6'-one

• Inchi： 1S/C40H56O4/c1-28(17-13-19-30(3)21-23-34-32(5)37(44)35(42)27-38(34,6)7)15-11-12-16-29(2)18-14-20-31(4)22-24-36(43)40(10)26-33(41)25-39(40,8)9/h11-24,33,35,37,41-42,44H,25-27H2,1-10H3
• InChI Key： CLUNNEXDLNOYRX-UHFFFAOYSA-N
• SMILES： CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)C(O)C=1C)C)C)C=CC=C(C=CC(C1(C(C)(C)CC(O)C1)C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• XLogP3: 9.13500000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids